Cas no 41014-93-1 ((2S)-2-hydroxypentanoic acid)

• Product Name: (2S)-2-hydroxypentanoic acid
• CAS No: 41014-93-1
• MF: C₅H₁₀O₃
• MW: 118.131102085114
• MDL: MFCD11975325
• CID: 95033
• PubChem ID: 6950703
• Update Time: 2025-10-23

(2S)-2-hydroxypentanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-Hydroxypentanoic acid
• S-2-HYDROXYVALERIC ACID
• (2S)-2-oxidanylpentanoic acid
• (S)-2-Hydroxy-valeriansaeure
• (S)-2-hydroxy-valeric acid
• (S)-2-Hydroxyvaleric acid
• 2-(S)-hydroxyvaleric acid
• AC1OCU7X
• CTK4I4140
• EINECS 255-175-8
• L-2-Hydroxy-valeriansaeure
• L-Norvalinsaeure
• Pentanoic acid,2-hydroxy-, (2S)-
• L-2-Hydroxypentanoic acid
• L-2-Hydroxyvaleric acid
• S-2-Hydroxypentanoic acid
• (2S)-2-hydroxypentanoic acid
• AK129361
• (s)-(+)2-hydroxypentanoic acid
• FCH964395
• AX8048710
• Z6053
• ST24036038
• A825393
• AKOS006377426
• (S)-2-hydroxyvalericacid
• DTXSID301016643
• CS-W007126
• 41014-93-1
• SCHEMBL360594
• MFCD11975325
• EN300-316679
• DS-6179
• WLZ3069
• NS00088389
• JRHWHSJDIILJAT-BYPYZUCNSA-N

• MDL： MFCD11975325
• Inchi： 1S/C5H10O3/c1-2-3-4(6)5(7)8/h4,6H,2-3H2,1H3,(H,7,8)/t4-/m0/s1
• InChI Key： JRHWHSJDIILJAT-BYPYZUCNSA-N
• SMILES： O[C@H](C(=O)O)CCC

Computed Properties

• Exact Mass: 118.063
• Monoisotopic Mass: 118.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 79.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5
• XLogP3: 0.4

Experimental Properties

• Color/Form: No data available
• Density: 1.140±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 52-55 ºC (carbon tetrachloride )
• Boiling Point: 248.0±13.0 ºC (760 Torr),
• Flash Point: 118.0±16.3 ºC,
• Refractive Index: 1.458
• Solubility: Soluble (162 g/l) (25 º C),
• PSA: 57.53000
• LogP: 0.23200

(2S)-2-hydroxypentanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (2S)-2-hydroxypentanoic acid

CAS No. 41014-93-1: (2S)-2-Hydroxypentanoic Acid

Introduction to CAS No. 41014-93-1: (2S)-2-Hydroxypentanoic Acid

CAS No. 41014-93-1, commonly referred to as (2S)-2-hydroxypentanoic acid, is a naturally occurring organic compound with significant applications in various industries, including food, pharmaceuticals, and cosmetics. This compound is a chiral alpha-hydroxy acid (AHA) with the molecular formula C5H10O3 and a molecular weight of 138.13 g/mol. Its structure consists of a five-carbon chain with a hydroxyl group (-OH) attached to the second carbon and a carboxylic acid group (-COOH) at the end. The (2S) configuration denotes the specific stereochemistry of the hydroxyl group, which plays a crucial role in its biological activity and functional properties.

The compound is widely recognized for its ability to penetrate the skin and exert exfoliating effects, making it a popular ingredient in skincare products. Recent studies have also highlighted its potential in food preservation and as a natural flavor enhancer due to its mild acidity and pleasant taste profile.

Chemical Properties and Synthesis of (2S)-2-Hydroxypentanoic Acid

(2S)-2-Hydroxypentanoic acid exhibits a melting point of approximately 87°C and a boiling point around 95°C under standard pressure. Its solubility in water is relatively high, making it suitable for aqueous-based formulations. The compound can be synthesized through various methods, including microbial fermentation, enzymatic synthesis, and chemical synthesis.

Recent advancements in biotechnological approaches have enabled the large-scale production of this compound using genetically engineered microorganisms. For instance, researchers have successfully utilized recombinant Escherichia coli strains to produce (2S)-2-hydroxypentanoic acid with high optical purity, which is essential for its application in chiral chemistry and pharmaceuticals.

Applications in Skincare and Cosmetics

One of the most prominent applications of (2S)-2-hydroxypentanoic acid is in the field of cosmetics and skincare. As an alpha-hydroxy acid (AHA), it effectively exfoliates the skin by dissolving the intercellular matrix that holds dead skin cells together. This process promotes cell renewal, reduces the appearance of fine lines and wrinkles, and enhances skin texture.

Recent studies have demonstrated that (2S)-configured AHAs, such as this compound, are more effective in penetrating the skin barrier compared to their (R) counterparts. This property makes them ideal for use in anti-aging products and treatments for hyperpigmentation.

Moreover, (2S)-2-hydroxypentanoic acid has been shown to possess mild exfoliating properties, making it suitable for sensitive skin types. Unlike stronger AHAs like glycolic acid, it causes less irritation while still delivering visible results.

Food Industry Applications

Beyond cosmetics, (2S)-2-hydroxypentanoic acid finds application in the food industry as a natural preservative and flavor enhancer. Its mild acidity contributes to the tangy flavor profile of certain foods and beverages, while its antimicrobial properties help extend shelf life.

A recent study published in *Food Chemistry* explored the use of this compound as a natural alternative to synthetic preservatives in ready-to-eat meals. The results indicated that it effectively inhibits the growth of spoilage microorganisms without compromising sensory attributes.

Additionally, (2S)-hydroxypentanoic acid has been utilized as an ingredient in functional foods aimed at promoting gut health. Its prebiotic potential has been under investigation, with preliminary findings suggesting that it may stimulate the growth of beneficial gut bacteria.

Pharmaceutical Applications

In the pharmaceutical sector, (2S)-hydroxypentanoic acid serves as an intermediate in the synthesis of various bioactive compounds. Its chiral center makes it valuable for producing enantiomerically pure drugs with specific therapeutic effects.

A notable example is its use as a building block for amino acids and peptide synthesis. Researchers have employed this compound to synthesize novel peptide-based drugs targeting chronic diseases such as diabetes and neurodegenerative disorders.

Preliminary clinical trials have also explored its potential as an adjunctive therapy for certain metabolic disorders due to its ability to modulate cellular energy metabolism.

Environmental Considerations

The environmental impact of (2S)-hydroxypentanoic acid has become an area of growing interest as industries seek sustainable alternatives to synthetic chemicals. Studies indicate that this compound biodegrades efficiently under aerobic conditions, posing minimal risk to aquatic ecosystems when used responsibly.

In conclusion,CAS No. 41014-93-1: (2S)-hydroxypentanoic acid stands out as a versatile compound with diverse applications across multiple industries. Its unique chemical properties,natural origin,and potential for sustainable production make it an attractive option for modern formulations. As research continues to uncover new applications,this compound is poised to play an increasingly important role in advancing both consumer goods and therapeutic interventions.